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This technical guide provides a summary of available thermochemical data for trans-3-
Hexenoic acid. Designed for researchers, scientists, and professionals in drug development,

this document outlines key thermodynamic properties and the experimental methodologies

used to determine them. Due to a lack of specific experimental data for trans-3-Hexenoic
acid, this report includes data for the structurally related compound, hexanoic acid, to provide

comparative insights.

Introduction to trans-3-Hexenoic Acid
trans-3-Hexenoic acid (C₆H₁₀O₂) is an unsaturated carboxylic acid with a double bond

between the third and fourth carbon atoms. Its chemical structure influences its physical and

chemical properties. It is a colorless to pale yellow liquid at room temperature and is used in

the synthesis of fragrances and pharmaceuticals. An accurate understanding of its

thermochemical properties is crucial for process optimization, reaction modeling, and safety

assessments.

Thermochemical Data
Direct experimental thermochemical data for trans-3-Hexenoic acid, including its standard

enthalpy of formation, standard molar entropy, and heat capacity, are not readily available in

publicly accessible databases. As a substitute, this guide presents the established
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thermochemical data for the saturated C6 analogue, hexanoic acid (C₆H₁₂O₂), to serve as a

reference point.

Table 1: Thermochemical Data for Hexanoic Acid (Liquid Phase)

Thermochemical
Property

Symbol Value Units

Standard Molar

Enthalpy of Formation
ΔfH° -581.8 ± 1.1[1] kJ/mol

Molar Heat Capacity

(at constant pressure)
C_p 225.1[1][2] J/(mol·K)

Note: The data presented in this table is for hexanoic acid and should be used as an

approximation for trans-3-Hexenoic acid with caution. The presence of a double bond in

trans-3-Hexenoic acid will influence its thermochemical properties.

Experimental Protocols for Thermochemical Data
Determination
The determination of thermochemical data for organic compounds like carboxylic acids relies

on precise calorimetric techniques. The standard enthalpy of formation is typically derived from

the enthalpy of combustion, which is measured using bomb calorimetry.

Determination of Enthalpy of Combustion by Bomb
Calorimetry
This protocol provides a generalized procedure for determining the enthalpy of combustion of a

liquid carboxylic acid.

Objective: To measure the heat of combustion of a sample to calculate its standard enthalpy of

formation.

Apparatus:

Isoperibol bomb calorimeter
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Oxygen bomb

Pellet press

Crucible (platinum or similar inert material)

Ignition wire

Calorimeter bucket

High-precision thermometer

Oxygen gas cylinder with regulator

Standardized solution for titration (e.g., sodium carbonate)

Procedure:

Sample Preparation: A precise mass (typically 0.8 to 1.2 g) of the liquid carboxylic acid is

weighed into a crucible. For volatile liquids, encapsulation in a gelatin capsule of known heat

of combustion may be necessary.

Bomb Assembly: The crucible containing the sample is placed in the bomb. A fuse wire of

known length and mass is attached to the electrodes, with the wire positioned just above the

sample.

Pressurization: The bomb is sealed and purged of air, then filled with high-purity oxygen to a

pressure of approximately 30 atm.

Calorimeter Setup: The sealed bomb is submerged in a known mass of water in the

calorimeter bucket. The calorimeter is assembled with the stirrer and thermometer in place.

Temperature Equilibration: The stirrer is started, and the system is allowed to reach thermal

equilibrium. The initial temperature is recorded at regular intervals for several minutes to

establish a baseline.

Ignition: The sample is ignited by passing an electric current through the fuse wire.
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Temperature Monitoring: The temperature of the water is recorded at short intervals as it

rises, and then for a longer period after the maximum temperature is reached to determine

the cooling curve.

Post-Combustion Analysis: After the experiment, the bomb is depressurized, and the interior

is rinsed with a known volume of distilled water. The rinsings are titrated with a standardized

solution to determine the amount of nitric acid formed from residual nitrogen in the bomb.

Any unburned sample or soot is noted.

Calculations: The heat capacity of the calorimeter system is determined by combusting a

standard substance with a known heat of combustion, such as benzoic acid.[3] The heat

released by the combustion of the sample is then calculated from the corrected temperature

rise and the heat capacity of the calorimeter. Corrections are applied for the heat of ignition

and the heat of formation of nitric acid. The standard enthalpy of combustion is then

calculated, which can be used to determine the standard enthalpy of formation.

Visualized Experimental Workflow
The following diagram illustrates the key stages in the experimental determination of the

enthalpy of formation using bomb calorimetry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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